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Compound of Interest

Compound Name: (+)-Bornyl acetate
CAS No.: 92618-89-8
Cat. No.: B7759928
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data and structural
elucidation of (+)-Bornyl acetate. The information is tailored for researchers, scientists, and
professionals in drug development who require a comprehensive understanding of this bicyclic
monoterpene ester.

Spectroscopic Data Presentation

The structural characterization of (+)-Bornyl acetate is achieved through a combination of
spectroscopic techniques. The quantitative data obtained from *H Nuclear Magnetic
Resonance (NMR), 3C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are
summarized below for clear comparison and reference.

'H NMR Spectroscopic Data

The 'H NMR spectrum of (+)-Bornyl acetate provides detailed information about the proton
environment within the molecule. The chemical shifts () are reported in parts per million (ppm)
relative to a reference standard.
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Table 1: *H NMR Chemical Shift Data for (+)-Bornyl acetate[1][2]

Proton Assignment Chemical Shift () in ppm
H-2 4.884
H-3exo 2.350
H-3endo 1.29
H-4 1.940
H-5exo 1.744
H-5endo 1.23
H-6exo 1.671
H-6endo 0.969
CHs-C1 0.906
CHs-C7 (syn) 0.874
CH3-C7 (anti) 0.830
CHs (acetate) 2.057

Note: Assignments are based on 2D NMR techniques such as HMQC and HMBC.[1][2]

3C NMR Spectroscopic Data

The 13C NMR spectrum reveals the chemical environment of each carbon atom in (+)-Bornyl
acetate.

Table 2: 13C NMR Chemical Shift Data for (+)-Bornyl acetate
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Carbon Assignment Chemical Shift (d) in ppm
C-1 49.0
C-2 80.2
C-3 36.9
C-14 44.9
C-5 28.0
C-6 26.5
C-7 47.9
C-8 (CHs-C1) 13.7
C-9 (CH3-C7 syn) 19.8
C-10 (CHs-C7 anti) 18.9
C=0 (acetate) 170.8
CHs (acetate) 21.3

Infrared (IR) Spectroscopic Data

The IR spectrum highlights the functional groups present in (+)-Bornyl acetate. The data is
presented as absorption frequencies in wavenumbers (cm™1).

Table 3: Key IR Absorption Frequencies for (+)-Bornyl acetate

Frequency (cm™1) Vibrational Mode Functional Group
2957 C-H stretch (alkane) C-H

1740 C=0 stretch (ester) Carbonyl

1369 C-H bend (gem-dimethyl) C(CHs)2

1240 C-O stretch (ester) Ester

1028 C-O stretch C-O0
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Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of (+)-Bornyl acetate. The data is presented as mass-to-charge ratios (m/z).

Table 4: Key Mass Spectral Data for (+)-Bornyl acetate[3]

m/z Relative Intensity (%) Proposed Fragment
196 2 [M]* (Molecular lon)
154 15 [M - C2H20]*

[M - CH3COOH]* (Loss of
136 100

acetic acid)
121 80 [CoH13]*
95 95 [C7H11]*
43 70 [CH3CO]J* (Acylium ion)

Experimental Protocols

The following sections detail the methodologies for the key experiments involved in the
structural elucidation of (+)-Bornyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
2.1.1. Sample Preparation

o A sample of (+)-Bornyl acetate (5-10 mg for H NMR, 20-50 mg for 13C NMR) is accurately
weighed and placed in a clean, dry NMR tube.

o Approximately 0.6-0.7 mL of deuterated chloroform (CDCIs) is added to the NMR tube to
dissolve the sample.

e The tube is capped and gently agitated to ensure complete dissolution and a homogenous
solution.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b7759928/docs?utm_src=pdf-body#spectroscopic-and-structural-analysis-of-bornyl-acetate-a-technical-guide
https://www.benchchem.com/product/b7759928/docs?utm_src=pdf-body#spectroscopic-and-structural-analysis-of-bornyl-acetate-a-technical-guide
https://www.researchgate.net/figure/Mass-spectrum-of-bornyl-acetate-1-reference-standard_fig3_307924961
https://www.benchchem.com/product/b7759928/docs?utm_src=pdf-body#spectroscopic-and-structural-analysis-of-bornyl-acetate-a-technical-guide
https://www.benchchem.com/product/b7759928/docs?utm_src=pdf-body#spectroscopic-and-structural-analysis-of-bornyl-acetate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7759928?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2.1.2. Data Acquisition

NMR spectra are acquired on a 400 MHz spectrometer.

For *H NMR, a standard single-pulse sequence is used. Key parameters include a spectral
width of 12 ppm, a relaxation delay of 1 second, and 16 scans.

For 13C NMR, a proton-decoupled pulse sequence is employed. Key parameters include a
spectral width of 220 ppm, a relaxation delay of 2 seconds, and 1024 scans.

Two-dimensional NMR experiments, including COSY, HSQC, and HMBC, are performed to
establish proton-proton and proton-carbon correlations for unambiguous signal assignment.

2.1.3. Data Processing

The acquired Free Induction Decays (FIDs) are Fourier transformed.

Phase and baseline corrections are applied to the resulting spectra.

Chemical shifts are referenced to the residual solvent peak of CDCls (0H = 7.26 ppm, 8C =
77.16 ppm).

Infrared (IR) Spectroscopy

2.2.1. Sample Preparation

e As (+)-Bornyl acetate is a low-melting solid or viscous liquid at room temperature, the neat
liquid film method is employed.

e Asingle drop of the sample is placed on the surface of a clean, dry salt plate (e.g., NaCl or
KBr).

o Asecond salt plate is carefully placed on top to create a thin, uniform film of the sample.
2.2.2. Data Acquisition
e Abackground spectrum of the empty spectrometer is recorded.

e The prepared salt plates are placed in the sample holder of the FT-IR spectrometer.
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e The sample is scanned over the range of 4000-400 cm~1, and the resulting interferogram is
Fourier transformed to produce the IR spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

2.3.1. Sample Preparation

o Adilute solution of (+)-Bornyl acetate is prepared by dissolving 1 pL of the sample in 1 mL
of a suitable volatile solvent, such as dichloromethane or hexane.

2.3.2. Data Acquisition

e The analysis is performed on a GC-MS system equipped with a capillary column (e.g., HP-
5MS).

e 1 pL of the prepared sample is injected into the GC inlet.

e The oven temperature is programmed to ramp from an initial temperature (e.g., 60°C) to a
final temperature (e.g., 240°C) to ensure separation of components.

e The eluting compounds are ionized by electron impact (El) at 70 eV.
e The mass analyzer scans a mass range of m/z 40-400.
2.3.3. Data Analysis

e The resulting total ion chromatogram (TIC) is analyzed to determine the retention time of (+)-
Bornyl acetate.

e The mass spectrum corresponding to the GC peak of (+)-Bornyl acetate is extracted and
analyzed for its molecular ion and fragmentation pattern.

e The fragmentation pattern is compared with spectral libraries (e.g., NIST) to confirm the
identity of the compound.

Visualization of the Structural Elucidation Workflow
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The logical flow of the structural elucidation process for (+)-Bornyl acetate is depicted in the
following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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